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Compound of Interest

Compound Name: TC AC 28

Cat. No.: B611240 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Principle: Epigenetic Modulation via BET
Bromodomain Inhibition
TC AC 28 is a high-affinity ligand for the bromodomain and extra-terminal domain (BET) family

of proteins, specifically showing selective binding to the second bromodomain (BD2) of BRD2.

[1] Its mechanism of action is centered on the competitive inhibition of BET bromodomains,

which are crucial epigenetic "readers." These proteins recognize and bind to acetylated lysine

residues on histone tails, a key step in the transcriptional activation of genes.

By binding to the acetyl-lysine binding pocket of BET bromodomains, TC AC 28 displaces the

BET proteins from chromatin. This prevents the recruitment of the transcriptional machinery,

including RNA polymerase II and other transcription factors, to the promoter and enhancer

regions of target genes. The ultimate result is the downregulation of the expression of key

genes involved in cellular proliferation and oncogenesis.

Quantitative Data: Binding Affinity
The binding affinity of TC AC 28 for the bromodomains of BRD2 has been quantified,

demonstrating a notable selectivity for the second bromodomain.
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Target Domain Dissociation Constant (Kd)

BRD2(1) 800 nM

BRD2(2) 40 nM

Table 1: Dissociation constants (Kd) of TC AC

28 for the first and second bromodomains of the

BRD2 protein. Data sourced from

MedchemExpress and Tocris Bioscience.[1]

This 20-fold selectivity for BRD2(2) over BRD2(1) is a key characteristic of TC AC 28's

biochemical profile.

Signaling Pathway Diagram
The following diagram illustrates the mechanism of action of TC AC 28 at the molecular level.

Under normal conditions, BET proteins like BRD2 bind to acetylated histones, recruiting

transcriptional machinery to drive gene expression. TC AC 28 competitively inhibits this

interaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.medchemexpress.com/tc-ac-28.html
https://www.benchchem.com/product/b611240?utm_src=pdf-body
https://www.benchchem.com/product/b611240?utm_src=pdf-body
https://www.benchchem.com/product/b611240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleus

DNA

Acetylated Histone Tail

BRD2 (BET Protein)

 Binds to
Acetylated Lysine

Transcriptional Machinery
(e.g., RNA Pol II)

 Recruits

mRNA

 Transcribes

TC AC 28

 Competitively
Binds & Inhibits

Oncogene Expression

Leads to

Click to download full resolution via product page

Caption: Mechanism of BET inhibition by TC AC 28.
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Experimental Protocols
A key experiment to determine the binding affinity (Kd) of a compound like TC AC 28 is

Isothermal Titration Calorimetry (ITC).

Protocol: Isothermal Titration Calorimetry (ITC)

Protein Preparation: Express and purify the recombinant bromodomain constructs (e.g.,

BRD2(1) and BRD2(2)) using standard chromatography techniques (e.g., Ni-NTA, size-

exclusion). Dialyze the purified protein into the ITC buffer (e.g., 50 mM HEPES pH 7.5, 150

mM NaCl).

Compound Preparation: Dissolve TC AC 28 in a compatible solvent (e.g., DMSO) and then

dilute into the identical ITC buffer used for the protein to a final concentration of

approximately 10-20 times the expected Kd.

ITC Instrument Setup: Set the calorimeter to the desired experimental temperature (e.g.,

25°C). Load the protein solution into the sample cell (at a concentration of ~10-20 µM) and

the TC AC 28 solution into the injection syringe.

Titration: Perform a series of small, sequential injections (e.g., 2-4 µL) of the TC AC 28
solution into the protein-containing sample cell. Allow the system to reach equilibrium after

each injection.

Data Acquisition: The instrument measures the heat released or absorbed during the binding

event after each injection. This generates a titration curve of heat change versus the molar

ratio of ligand to protein.

Data Analysis: Fit the integrated heat data to a suitable binding model (e.g., one-site binding

model) using the manufacturer's analysis software (e.g., MicroCal Origin). This analysis will

yield the thermodynamic parameters of the interaction, including the dissociation constant

(Kd), enthalpy (ΔH), and stoichiometry (n).

Experimental Workflow Diagram
The following diagram outlines the workflow for determining the binding affinity of TC AC 28
using Isothermal Titration Calorimetry.
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Caption: Workflow for Isothermal Titration Calorimetry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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